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Introduction

The increasing demand for precious metals like gold (Au) and palladium (Pd) in catalysis,
particularly within the pharmaceutical and fine chemical industries, has raised concerns about
their cost, scarcity, and the environmental impact of their primary mining. A circular economy
approach, focusing on the recovery of these metals from secondary sources such as Waste
Electrical and Electronic Equipment (WEEE) and spent industrial catalysts, offers a sustainable
and economically viable alternative. This document provides detailed application notes and
protocols for the use of recovered gold and palladium in various catalytic transformations,
demonstrating their efficacy and potential to replace virgin metals in demanding synthetic
applications.

Recovery of Gold and Palladium from Secondary
Sources
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The direct use of recovered precious metals in catalysis is a burgeoning field of research,
promoting a more sustainable and environmentally friendly approach to chemical synthesis.[1]
[2][3] Hydrometallurgical methods are commonly employed for the recovery of gold and
palladium from sources like printed circuit boards (PCBs) and spent catalysts.[2][4][5][6]

Protocol 1: Hydrometallurgical Recovery of Gold from E-
Waste (PCBs)

This protocol outlines a common method for extracting gold from the central processing units
(CPUs) of computer circuit boards.

Materials:
e Pulverized PCBs or CPU components
 Nitric acid (HNOs, 65%)
o Hydrochloric acid (HCI, 37%)
e Agua Regia (1:3 mixture of concentrated HNOs and HCI)
o Sodium metabisulfite (Na2S20s) or Ascorbic acid
o Deionized water
o Appropriate safety equipment (fume hood, acid-resistant gloves, safety goggles)
Procedure:
e Leaching of Base Metals:
o Place the pulverized e-waste in a suitable beaker inside a fume hood.

o Add nitric acid to dissolve base metals like copper and silver. The reaction can be heated
to increase efficiency.[5]

o After the reaction ceases, carefully decant the acidic solution. The solid residue contains
gold and other resistant materials.
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e Gold Leaching with Aqua Regia:

o To the solid residue, add freshly prepared aqua regia.[7] This will dissolve the gold,
forming tetrachloroauric acid (HAuCla).

o The reaction will produce toxic nitrogen dioxide (NO2) gas and must be performed in a
well-ventilated fume hood.[4]

o After the gold has dissolved, the solution is filtered to remove any remaining solid
impurities.

e Gold Precipitation:

o The acidic gold-containing solution is carefully treated with a reducing agent such as
sodium metabisulfite or ascorbic acid to precipitate elemental gold.[5]

o The gold will precipitate as a brown powder.

o The precipitate is then washed thoroughly with deionized water and dried to obtain pure
gold powder.

Protocol 2: Hydrometallurgical Recovery of Palladium
from Spent Catalysts

This protocol describes a method for recovering palladium from spent automotive catalysts.

Materials:

Ground spent automotive catalyst

Hydrochloric acid (HCI)

Hydrogen peroxide (H20:2) or another oxidizing agent

Sodium borohydride (NaBHa4) or Formic acid

Deionized water
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o Safety equipment
Procedure:
e Leaching:

o The ground catalyst is leached with a solution of hydrochloric acid and an oxidizing agent
like hydrogen peroxide.[8] This mixture facilitates the dissolution of palladium into a
palladium chloride complex.

o The leaching process can be optimized by adjusting temperature, acid concentration, and
reaction time.

e Separation and Precipitation:
o The leachate is filtered to remove the solid support material (e.g., alumina, cordierite).

o Palladium is then precipitated from the solution by adding a reducing agent such as
sodium borohydride or formic acid.

o The resulting palladium powder is collected by filtration, washed with deionized water, and
dried.

Application of Recovered Gold in Catalysis

Recovered gold, often in the form of nanoparticles (AuNPSs), is an effective catalyst for various
organic reactions, including the reduction of nitroaromatics, which is a crucial step in the
synthesis of many pharmaceuticals and dyes.[9][10]

Application Note: Catalytic Reduction of 4-Nitrophenol

Recovered gold nanoparticles demonstrate high catalytic activity in the reduction of 4-
nitrophenol (4-NP) to 4-aminophenol (4-AP), a valuable intermediate. The reaction progress
can be easily monitored by UV-Vis spectroscopy.[7][9]

Protocol 3: Catalytic Reduction of 4-Nitrophenol using
Recovered Gold Nanoparticles
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Materials:

Recovered gold nanoparticles (AuNPS)

4-Nitrophenol (4-NP)

Sodium borohydride (NaBHa4)

Deionized water

Quartz cuvette

UV-Vis spectrophotometer
Procedure:
e Reaction Setup:

o In a quartz cuvette, mix an aqueous solution of 4-NP (e.g., 0.1 mM) with a freshly
prepared aqueous solution of NaBHa4 (e.g., 10 mM). The solution will turn yellow due to the
formation of the 4-nitrophenolate ion.[9]

o Catalysis:
o Add a small amount of the aqueous dispersion of recovered AuNPs to the mixture.

o Immediately start monitoring the reaction by recording the UV-Vis spectra at regular
intervals.

e Monitoring:

o The progress of the reaction is observed by the decrease in the absorbance peak of the 4-
nitrophenolate ion at around 400 nm and the appearance of a new peak for 4-
aminophenol at around 300 nm.[7]

o The reaction is typically complete within minutes at room temperature.

Application of Recovered Palladium in Catalysis
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Recovered palladium is highly effective in a wide range of cross-coupling reactions, which are
fundamental to modern drug discovery and development for the formation of carbon-carbon
and carbon-heteroatom bonds.[11] The Suzuki-Miyaura, Heck, and Sonogashira couplings are
prominent examples where recovered palladium catalysts have been successfully employed.
[11][12][13]

Application Note: Suzuki-Miyaura Cross-Coupling for
Biaryl Synthesis

The synthesis of biaryl compounds is a common objective in pharmaceutical chemistry, and the
Suzuki-Miyaura reaction is a preferred method.[14][15] Recovered palladium catalysts, either
as nanoparticles or supported on various materials, have shown excellent performance in
these reactions.[8][16][17]

Protocol 4: Suzuki-Miyaura Cross-Coupling using
Recovered Palladium Catalyst

This protocol provides a general procedure for the synthesis of a biaryl compound using a
recovered palladium catalyst.

Materials:

o Aryl halide (e.qg., 4-bromoanisole)

 Arylboronic acid (e.g., 3-tolylboronic acid)

e Recovered palladium catalyst (e.g., Pd on carbon, Pd nanoparticles)
e Base (e.g., potassium carbonate, K2CO3)

e Solvent (e.g., a mixture of toluene and water)

e Inert atmosphere (Nitrogen or Argon)

e Reaction vessel (e.g., Schlenk flask)

o Magnetic stirrer and heating plate
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Procedure:
e Reaction Setup:

o To a dry Schlenk flask under an inert atmosphere, add the aryl halide (1.0 mmol),
arylboronic acid (1.2 mmol), base (2.0 mmol), and the recovered palladium catalyst (e.g.,
1-5 mol% Pd).

» Reaction:
o Add the degassed solvent mixture (e.g., toluene/water 4:1, 5 mL).

o Stir the mixture at an elevated temperature (e.g., 80-100 °C) and monitor the reaction
progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Work-up and Purification:
o After the reaction is complete, cool the mixture to room temperature.
o Add an organic solvent (e.g., ethyl acetate) and wash the mixture with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired
biaryl.[14]

Application Note: Heck Reaction for C-C Bond
Formation

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between an
unsaturated halide and an alkene.[18][19][20] Recovered palladium catalysts have been shown
to be effective for this transformation.[21]

Protocol 5: Heck Reaction using Recovered Palladium
Catalyst
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Materials:

Aryl halide (e.qg., 4-bromophenol)

o Alkene (e.g., styrene)

o Recovered palladium catalyst (e.g., palladium(ll) acetate derived from recovered Pd)
o Base (e.g., triethylamine)

e Ligand (e.g., tri(o-tolyl)phosphine) (optional, depending on the catalyst)

e Solvent (e.qg., triethylamine can act as both base and solvent)

e Inert atmosphere

Procedure:

e Reaction Setup:

o In a reaction vessel under an inert atmosphere, combine the aryl halide (1.0 equiv), alkene
(1.2 equiv), base (e.g., 3 equiv), and the recovered palladium catalyst (e.g., 0.1-1 mol%
Pd). If required, a phosphine ligand is also added.

¢ Reaction:

o Heat the reaction mixture with stirring (e.g., to 100 °C) until the starting material is
consumed, as monitored by TLC or GC-MS.

e Work-up and Purification:
o Cool the reaction mixture and add a dilute acid solution (e.g., 1 M HCI).
o Extract the product with an organic solvent (e.qg., diethyl ether).

o Wash the combined organic layers with water and brine, dry over anhydrous sodium
sulfate, filter, and concentrate.

o Purify the product by column chromatography.[21]
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Quantitative Data Summary

The following tables summarize the performance of recovered gold and palladium catalysts in

selected reactions, with comparisons to virgin materials where available.

Table 1: Catalytic Performance of Recovered Gold Nanoparticles in 4-Nitrophenol Reduction

Average . . Rate
Catalyst ) Reaction Conversion

Particle ] . Constant Reference
Source . Time (min) (%) .

Size (nm) (min~?)
Recovered

~51 <10 >99 1.50 [1][10]
from E-waste
Green
Synthesized 10-20 20 ~99.8 [9][22]
(Caffeic Acid)
Commercial

30 [23]
AuNPs

Table 2: Catalytic Performance of Recovered Palladium in Suzuki-Miyaura Cross-Coupling
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Turnover
Catalyst . Turnover
Catalyst . Reaction ] Frequenc Referenc
Loading . Yield (%) Number
Source Time (h) y (TOF) e
(mol%) (TON)
(h™)
Recovered
from E- 1 1 100 100 100 [24]
waste
Recovered 93
from Spent 0.1 8 (recyclable - - [8]
Catalyst 5 times)
Virgin
0.5 0.5 >99 - - [25]
Pd(OAc)2
Virgin Pd
on Carbon 3.5 0.16 100 - - [26]
(3%)

Table 3: Catalytic Performance of Recovered Palladium in Heck-Cassar-Sonogashira Cross-

Coupling
Catalyst .

Catalyst : Reaction ) Referenc
Loading . Yield (%) TON TOF (h—?)

System Time (h)
(mol%)

Recycled

Pd/HEP/H2 - - High up to 2375 158 [12]

O

Visualizations

Metal Recovery and Catalysis Workflow
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Sustainable Catalysis

Click to download full resolution via product page

Caption: Workflow from metal recovery to sustainable catalysis.

Catalytic Cycle for Suzuki-Miyaura Cross-Coupling
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Conclusion

The use of recovered gold and palladium in catalysis is a testament to the advancements in

sustainable chemistry. The protocols and data presented herein demonstrate that these

recycled metals can serve as highly efficient and robust catalysts for a variety of important
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organic transformations. By integrating recovery processes with catalytic applications, the
pharmaceutical and chemical industries can move towards a more sustainable and circular
economy, reducing reliance on virgin materials and minimizing environmental impact. Further
research into optimizing recovery methods and expanding the scope of catalytic applications
for these recycled metals will continue to enhance their value and contribution to green
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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